molecular formula C13H12N2O4S B8461548 5-Ethyl-2-(2-nitroanilino)thiophene-3-carboxylic acid CAS No. 61325-03-9

5-Ethyl-2-(2-nitroanilino)thiophene-3-carboxylic acid

Cat. No.: B8461548
CAS No.: 61325-03-9
M. Wt: 292.31 g/mol
InChI Key: YMUVWCRVJDCTHX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Ethyl-2-(2-nitroanilino)thiophene-3-carboxylic acid is a useful research compound. Its molecular formula is C13H12N2O4S and its molecular weight is 292.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

61325-03-9

Molecular Formula

C13H12N2O4S

Molecular Weight

292.31 g/mol

IUPAC Name

5-ethyl-2-(2-nitroanilino)thiophene-3-carboxylic acid

InChI

InChI=1S/C13H12N2O4S/c1-2-8-7-9(13(16)17)12(20-8)14-10-5-3-4-6-11(10)15(18)19/h3-7,14H,2H2,1H3,(H,16,17)

InChI Key

YMUVWCRVJDCTHX-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC(=C(S1)NC2=CC=CC=C2[N+](=O)[O-])C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Ethyl 5-ethyl-2-(2-nitroanilino)-thiophene-3-carboxylate (6.0 g) dissolved in ethanol (100 ml) and water (50 ml) and heated to 60° C. with stirring. Sodium hydroxide (5 N, 50 ml) was then added and the temperature maintained for 16 hours. The reaction mixture was cooled and diluted with water (500 ml), and solid title product filtered off, m.p. 189°-191° C. (EtOAc).
Name
Ethyl 5-ethyl-2-(2-nitroanilino)-thiophene-3-carboxylate
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
100 mL
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solvent
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50 mL
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reactant
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500 mL
Type
solvent
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Quantity
50 mL
Type
solvent
Reaction Step Four

Synthesis routes and methods II

Procedure details

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